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Compound Name: Diisooctyl sebacate

Cat. No.: B1670628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisooctyl sebacate (DIOS) is a synthetic ester base oil that is increasingly favored in the

formulation of high-performance, biodegradable lubricants.[1] Its excellent thermal stability, low-

temperature fluidity, and inherent biodegradability make it a prime candidate for developing

environmentally acceptable lubricants for a wide range of applications, from hydraulic fluids to

engine oils.[1][2] These notes provide detailed information on the properties of DIOS, its

performance characteristics in lubricant formulations, and standardized protocols for evaluating

key performance parameters.

Properties of Diisooctyl Sebacate
DIOS is a diester synthesized from sebacic acid and isooctyl alcohol. Its molecular structure

imparts a unique combination of properties that are highly desirable for lubricant applications.
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Property Typical Value Units
ASTM/ISO Test
Method

Physical Properties

Kinematic Viscosity @

40°C
12 - 15 cSt ASTM D445

Kinematic Viscosity @

100°C
3 cSt ASTM D445

Viscosity Index 125 - ASTM D2270

Pour Point -60 °C ASTM D97

Flash Point 232 °C ASTM D92

Density @ 25°C 0.910 - 0.916 g/cm³ ASTM D1298

Chemical Properties

Acid Number < 0.1 mg KOH/g ASTM D974

Saponification

Number
260 mg KOH/g ASTM D94

Biodegradability

Ready

Biodegradability

(OECD 301B)

> 60% in 28 days % OECD 301B

Performance of DIOS-Based Lubricants
Lubricants formulated with DIOS as the primary base stock exhibit superior performance in

several key areas compared to conventional mineral oil-based lubricants and some other

synthetic alternatives.
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Performance
Parameter

DIOS-based
Lubricant

Mineral Oil-based
Lubricant

Test Method

Biodegradability
Readily

Biodegradable (>60%)

Inherently

Biodegradable (20-

60%)

OECD 301B

Oxidative Stability High Moderate to Low ASTM D6186

Low-Temperature

Fluidity

Excellent (Pour Point

~ -60°C)

Poor to Moderate

(Pour Point ~ -15 to

-30°C)

ASTM D97

Wear Protection Excellent Good ASTM D4172B

Thermal Stability High Moderate ASTM D2272

Experimental Protocols
Protocol 1: Determination of Ready Biodegradability
(OECD 301B - CO₂ Evolution Test)
This protocol outlines the procedure for assessing the ready biodegradability of a DIOS-based

lubricant formulation. The method is based on the measurement of carbon dioxide produced

when the lubricant is exposed to a microbial inoculum.

1. Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms and incubated under aerobic conditions in the dark or diffuse light for 28

days. The amount of CO₂ evolved is measured and is expressed as a percentage of the

theoretical maximum CO₂ (ThCO₂) that can be produced from the carbon content of the test

substance.

2. Materials and Equipment:

Biometer flasks or equivalent respirometer system

CO₂-free air supply

CO₂ absorption traps (e.g., containing barium hydroxide or sodium hydroxide solution)
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Magnetic stirrers

Incubator maintained at 20-25°C

Activated sludge from a domestic wastewater treatment plant (as inoculum)

Mineral medium (as per OECD 301 guidelines)

DIOS-based lubricant (test substance)

Reference substance (e.g., sodium benzoate)

Blank control (inoculum and mineral medium only)

3. Procedure:

Preparation of Inoculum: Collect a fresh sample of activated sludge and wash it with mineral

medium to remove dissolved organic carbon.

Test Setup:

Prepare triplicate flasks for the test substance, reference substance, and blank control.

To each flask, add the mineral medium and the prepared inoculum.

Add the test substance (DIOS-based lubricant) to the test flasks at a concentration that will

yield a theoretical CO₂ production of at least 10-20 mg/L. Due to the poor water solubility

of lubricants, it is recommended to adsorb the lubricant onto an inert support like silica gel

before adding it to the flask to enhance bioavailability.

Add the reference substance to the reference flasks.

Incubation:

Connect the flasks to the CO₂-free air supply and the CO₂ absorption traps.

Incubate the flasks in the dark at a constant temperature for 28 days, with continuous

stirring.
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CO₂ Measurement:

Periodically (e.g., every 2-3 days), measure the amount of CO₂ produced by titrating the

remaining alkali in the absorption traps with a standardized acid solution.

Calculation:

Calculate the cumulative amount of CO₂ produced in each flask over the 28-day period.

Correct the CO₂ production in the test and reference flasks by subtracting the CO₂

production in the blank control.

Calculate the percentage biodegradation as: % Biodegradation = (Total CO₂ produced /

ThCO₂) x 100

Validation: The test is considered valid if the reference substance shows a biodegradation of

>60% within 14 days.

Protocol 2: Determination of Oxidative Stability (ASTM
D6186)
This protocol measures the resistance of the DIOS-based lubricant to oxidation under elevated

temperature and pressure.

1. Principle: A sample of the lubricant is placed in a pressure vessel, which is then pressurized

with oxygen and heated. The time taken for the oxygen pressure to drop by a specified amount

is measured as the oxidation induction time. A longer induction time indicates higher oxidative

stability.

2. Materials and Equipment:

Oxidation pressure vessel

Heating block or bath

Pressure recorder

Oxygen supply
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DIOS-based lubricant (test substance)

3. Procedure:

Sample Preparation: Place a known weight of the lubricant sample into the glass sample

container.

Assembly: Place the sample container into the pressure vessel.

Pressurization: Seal the pressure vessel and charge it with oxygen to a pressure of 3500

kPa.

Heating: Place the pressure vessel into the heating block preheated to the test temperature

(e.g., 150°C or 175°C).

Data Recording: Continuously monitor and record the pressure inside the vessel.

Endpoint: The test is complete when the pressure drops by a predetermined amount from

the maximum pressure. The time taken to reach this point is the oxidation induction time,

reported in minutes.

Protocol 3: Measurement of Wear Preventative
Characteristics (ASTM D4172B - Four-Ball Method)
This protocol evaluates the anti-wear properties of the DIOS-based lubricant.

1. Principle: Three steel balls are clamped together and covered with the lubricant under test. A

fourth steel ball is rotated against the three stationary balls under a specified load, speed, and

temperature for a set duration. The average size of the wear scars that appear on the three

stationary balls is measured.

2. Materials and Equipment:

Four-ball wear test machine

Steel balls (bearing quality)

Microscope for measuring wear scars
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DIOS-based lubricant (test substance)

3. Procedure:

Assembly: Secure three clean steel balls in the ball pot and add the lubricant to be tested,

ensuring the balls are fully submerged.

Test Initiation: Place the fourth ball in the chuck of the machine and bring it into contact with

the three stationary balls. Apply the specified load.

Test Conditions: Start the motor and run the test at the specified speed and temperature for

the designated time (e.g., 1200 rpm, 75°C, 60 minutes).

Measurement: After the test, remove the three stationary balls, clean them, and measure the

diameter of the wear scars on each ball using the microscope.

Result: Calculate the average wear scar diameter. A smaller average wear scar diameter

indicates better anti-wear properties of the lubricant.
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Caption: Microbial Biodegradation Pathway of Diisooctyl Sebacate.
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OECD 301B Experimental Workflow
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Caption: Workflow for OECD 301B Biodegradability Testing.
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Lubricant Formulation and Testing Logic
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Caption: Logical Flow for DIOS-based Lubricant Formulation and Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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